methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate

• IUPAC Name: methyl 3,3,3-trifluoro-2-[(3-methylbenzoyl)amino]propanoate
• InChI: InChI=1S/C12H12F3NO3/c1-7-4-3-5-8(6-7)10(17)16-9(11(18)19-2)12(13,14)15/h3-6,9H,1-2H3,(H,16,17)
• InChI Key: DJQQAMARZSZGRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C(=O)OC)C(F)(F)F
• Molecular Formula: C12H12F3NO3
• Molecular Weight: 275.22 g/mol

Description

Methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate, also known as MTA, is a chemical compound with a molecular formula of C13H11F3NO3. It is a white crystalline solid that is used in various scientific research applications, particularly in the field of biochemistry. MTA is a derivative of the amino acid alanine and contains a trifluoromethyl group, which makes it a useful tool for studying protein-ligand interactions.

Mechanism of Action

The mechanism of action of methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate is not fully understood, but it is believed to interact with proteins through a combination of hydrogen bonding, hydrophobic interactions, and electrostatic interactions. methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate has been shown to bind to a variety of proteins, including enzymes, receptors, and transporters.
Biochemical and Physiological Effects:
methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate has a number of biochemical and physiological effects, depending on the specific protein it interacts with. For example, methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate has been shown to inhibit the activity of several enzymes, including acetylcholinesterase and xanthine oxidase. It has also been shown to modulate the activity of certain receptors, such as the GABA-A receptor.

Advantages and Limitations for Lab Experiments

One advantage of using methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate in lab experiments is its high affinity for certain proteins, which allows for sensitive detection and measurement. However, one limitation is that methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate may not be suitable for all proteins, as its binding may interfere with the normal function of the protein.

Future Directions

There are many potential future directions for the use of methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate in scientific research. One area of interest is the development of methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate-based probes for imaging and diagnosis, as well as for drug discovery. Another potential direction is the use of methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate in the study of protein conformational changes and dynamics. Overall, methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate is a versatile and useful tool for studying protein-ligand interactions, and its potential applications are vast and varied.

Scientific Research Applications

Methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate is primarily used in scientific research as a tool for studying protein-ligand interactions. It is often used to probe the binding sites of enzymes and other proteins, as well as to screen for potential drug candidates. methyl 3,3,3-trifluoro-N-(3-methylbenzoyl)alaninate has been used in a variety of biochemical and physiological assays, including fluorescence polarization, surface plasmon resonance, and isothermal titration calorimetry.